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Compound of Interest

Compound Name:
3,5-

Bis(trifluoromethyl)benzohydrazide

CAS No.: 26107-82-4

Cat. No.: B1294991

Get Quote

3,5-Bis(trifluoromethyl)benzohydrazide is a highly functionalized aromatic organic

compound distinguished by its unique trifluoromethyl-substituted phenyl ring and a reactive

hydrazide moiety. The presence of two trifluoromethyl (CF₃) groups on the aromatic core

imparts significant and desirable properties. These electron-withdrawing groups enhance the

chemical stability, lipophilicity, and metabolic resistance of derivative molecules, making the

3,5-bis(trifluoromethyl)phenyl motif a privileged structure in modern drug discovery and

materials science.[1]

The hydrazide functional group (-CONHNH₂) serves as a versatile synthetic handle. It is a

potent nucleophile and a precursor for a vast array of chemical transformations, most notably

the formation of stable heterocyclic rings and dynamic covalent bonds like hydrazones. This

dual functionality makes 3,5-bis(trifluoromethyl)benzohydrazide a valuable building block for

researchers developing novel pharmaceuticals, particularly against drug-resistant pathogens,

and for material scientists constructing advanced porous materials such as Covalent Organic

Frameworks (COFs).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1294991#bc-rfq
https://www.benchchem.com/product/b1294991/docs?utm_src=pdf-body#strategic-overview-a-key-intermediate-in-advanced-synthesis
https://www.mdpi.com/1420-3049/26/16/5083
https://www.benchchem.com/product/b1294991/docs?utm_src=pdf-body#strategic-overview-a-key-intermediate-in-advanced-synthesis
https://www.mdpi.com/1420-3049/26/16/5083
https://fluorochem.co.uk/product/F006010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a technical deep-dive into the synthesis, properties, and core applications

of this reagent, offering field-proven insights for its effective utilization in research and

development.

Physicochemical & Spectroscopic Profile
The fundamental properties of 3,5-Bis(trifluoromethyl)benzohydrazide are summarized

below. A consistent and verified profile is the first step in any reliable experimental design.

Property Value Source(s)

CAS Number 26107-82-4 [3]

Molecular Formula C₉H₆F₆N₂O [3][4]

Molecular Weight 272.15 g/mol [3][5]

Appearance White crystalline powder [6]

Melting Point 131-135 °C [6]

IUPAC Name

3,5-

bis(trifluoromethyl)benzohydra

zide

[3]

Synonyms

3,5-

Bis(trifluoromethyl)benzhydrazi

de, Benzoic acid, 3,5-

bis(trifluoromethyl)-, hydrazide

[3][5]

Density (Predicted) 1.479 ± 0.06 g/cm³ [6]

pKa (Predicted) 11.21 ± 0.10 [6]

Spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are available for this

compound through public databases such as the NIST Chemistry WebBook, which can be

used for structural confirmation.[4]
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The most direct and reliable synthesis of 3,5-bis(trifluoromethyl)benzohydrazide involves the

nucleophilic acyl substitution of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine. This

method is high-yielding and utilizes readily available starting materials.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide.

Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system, where successful execution yields a

product whose analytical data will confirm its identity and purity.

Materials:

3,5-Bis(trifluoromethyl)benzoyl chloride (1.0 eq)[7]

Hydrazine hydrate (~64% solution, 2.0-3.0 eq)

Tetrahydrofuran (THF), anhydrous

Deionized water

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethanol

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve hydrazine hydrate (2.0 eq) in anhydrous THF (approx. 0.5 M). Cool the

solution to 0 °C using an ice bath. The use of excess hydrazine ensures complete

consumption of the acyl chloride and acts as a base to neutralize the HCl byproduct.

Acyl Chloride Addition: Dissolve 3,5-bis(trifluoromethyl)benzoyl chloride (1.0 eq) in a minimal

amount of anhydrous THF and add it to the dropping funnel. Add the acyl chloride solution

dropwise to the stirred hydrazine solution over 30-45 minutes. Causality Note: A slow,

controlled addition is critical to manage the exothermic reaction and prevent side reactions.
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Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting acyl chloride spot is

no longer visible.

Work-up and Extraction: Quench the reaction by slowly adding deionized water. Transfer the

mixture to a separatory funnel and extract the product with a suitable organic solvent like

ethyl acetate (3x). Combine the organic layers.

Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution (to

remove any unreacted acid chloride and neutralize HCl), deionized water, and finally brine.

Causality Note: The brine wash helps to remove residual water from the organic phase,

improving drying efficiency.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator. A white solid, the

crude product, should be obtained.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

ethanol/water. Dissolve the solid in a minimum amount of hot ethanol and add water

dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and

then in a refrigerator to maximize crystal formation.

Isolation and Drying: Collect the pure crystalline product by vacuum filtration, wash with a

small amount of cold ethanol/water, and dry under vacuum.

Validation:

Identity: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Purity: Assess purity via High-Performance Liquid Chromatography (HPLC) and by

observing a sharp melting point that aligns with the literature value (131-135 °C).[6]

Core Applications and Mechanistic Insights
Precursor for Bioactive Heterocycles in Drug Discovery
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The hydrazide functionality is a cornerstone for synthesizing five- and six-membered

heterocyclic rings, which are prevalent scaffolds in pharmaceuticals. The 3,5-

bis(trifluoromethyl)phenyl moiety, when incorporated, can significantly enhance the biological

activity of these compounds. For example, molecules containing this group have shown potent

inhibitory effects against drug-resistant bacteria like methicillin-resistant S. aureus (MRSA).[1]

A common application is the synthesis of pyrazole derivatives. The reaction of the

benzohydrazide with a 1,3-dicarbonyl compound proceeds through a condensation-cyclization

cascade to yield the stable pyrazole ring.

3,5-Bis(trifluoromethyl)benzohydrazide

Hydrazone Intermediate

+ H₂O

1,3-Dicarbonyl Compound
(e.g., Acetylacetone)

Substituted Pyrazole Derivative

Intramolecular Cyclization
- H₂O

Click to download full resolution via product page

Caption: General scheme for pyrazole synthesis from a benzohydrazide.

Linker for Covalent Organic Frameworks (COFs)
The formation of robust, porous crystalline materials like COFs relies on strong, reversible

covalent bonds. The reaction between a hydrazide and an aldehyde to form a hydrazone link is

an exemplary reaction for COF synthesis. 3,5-Bis(trifluoromethyl)benzohydrazide serves as

an excellent tritopic or ditopic linker in this context.[2]

Mechanistic Rationale: The nucleophilic -NH₂ group of the hydrazide attacks the electrophilic

carbonyl carbon of an aldehyde building block. The subsequent dehydration forms a stable
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C=N hydrazone bond, which becomes the backbone of the extended porous framework.

Structural Advantage: The rigidity of the benzene ring and the steric bulk of the CF₃ groups

help to direct the formation of an ordered, non-collapsed porous structure. The fluorination of

the framework's pores can also tune their properties, such as hydrophobicity and gas

sorption capabilities.

Safety, Handling, and Storage
As a laboratory chemical, 3,5-Bis(trifluoromethyl)benzohydrazide requires careful handling

to minimize exposure and risk.

Hazard Identification: The compound is classified as causing skin irritation (H315), serious

eye irritation (H319), and potential respiratory irritation (H335).[8][9] Some data also

suggests it may be toxic if swallowed, in contact with skin, or if inhaled.[3]

Handling Precautions (P-Statements):

Prevention: Avoid breathing dust/fumes (P261). Wash hands thoroughly after handling

(P264). Use only in a well-ventilated area (P271). Wear protective gloves, clothing, eye,

and face protection (P280).[8][9]

Response: In case of skin contact, wash with plenty of soap and water (P302+P352). If

inhaled, move the person to fresh air (P304+P340). For eye contact, rinse cautiously with

water for several minutes (P305+P351+P338).[9]

Storage: Store in a tightly closed container in a well-ventilated, locked-up place (P403+P233,

P405).[8][9] Keep away from incompatible materials such as strong oxidizing agents.

Conclusion
3,5-Bis(trifluoromethyl)benzohydrazide is more than a simple chemical intermediate; it is a

strategic building block that leverages the powerful effects of fluorine chemistry. Its robust

synthesis, well-defined properties, and versatile reactivity make it an invaluable tool for

scientists and researchers. Whether designing next-generation antibiotics to combat

antimicrobial resistance or engineering advanced materials with tailored porosity, this

compound provides a reliable and highly functionalized starting point for innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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